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Compound of Interest

2-Chloro-3-
Compound Name:
(trifluoromethyl)benzoic acid

Cat. No.: B151612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Chloro-3-(trifluoromethyl)benzoic acid, a key intermediate in the synthesis of various
pharmaceutical compounds. This document is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and organic synthesis.

Core Physical Properties

2-Chloro-3-(trifluoromethyl)benzoic acid, with the CAS number 39226-97-6, is a
trifluoromethylated and chlorinated benzoic acid derivative.[1][2] Its unique substitution pattern
makes it a valuable building block in medicinal chemistry. The key physical properties of this
compound are summarized in the table below.
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Property Value Source
Molecular Formula CsHaCIF30:2 [1112]
Molecular Weight 224.56 g/mol [1][2]
Melting Point 132-136 °C

Boiling Point 280 °C [1]
Density 1.523 g/cm3 [1]
Flash Point 123 °C [1]
Appearance Solid [1]
Storage Temperature 2-8 °C [1]

Solubility: While specific quantitative solubility data for 2-Chloro-3-(trifluoromethyl)benzoic
acid in various solvents is not readily available in the literature, general principles for benzoic
acid derivatives suggest it has poor solubility in water and is more soluble in organic solvents.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of 2-Chloro-3-(trifluoromethyl)benzoic acid. These protocols are based on
standard laboratory practices for organic compounds.

Determination of Melting Point

The melting point of 2-Chloro-3-(trifluoromethyl)benzoic acid can be determined using a
capillary melting point apparatus.

Materials:
e 2-Chloro-3-(trifluoromethyl)benzoic acid sample
o Capillary tubes (sealed at one end)

e Melting point apparatus
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Mortar and pestle

Procedure:

Ensure the 2-Chloro-3-(trifluoromethyl)benzoic acid sample is dry and finely powdered. If
necessary, grind the sample gently using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point of 132-136 °C.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid is observed (the onset of melting) and the
temperature at which the last solid particle melts (the completion of melting). The range
between these two temperatures is the melting point range.

Determination of Boiling Point

The boiling point of 2-Chloro-3-(trifluoromethyl)benzoic acid can be determined using the
Thiele tube method.

Materials:

2-Chloro-3-(trifluoromethyl)benzoic acid sample

Thiele tube

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (0-300 °C range)
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e Heating mantle or Bunsen burner

e Mineral oil or silicone oil

Procedure:

Place a small amount (approximately 0.5 mL) of molten 2-Chloro-3-
(trifluoromethyl)benzoic acid into the small test tube.

e Place the capillary tube, sealed end up, into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

« Fill the Thiele tube with mineral oil to a level just above the side arm.

o Clamp the Thiele tube and immerse the thermometer and test tube assembly into the oill,
ensuring the test tube is fully submerged.

e Heat the side arm of the Thiele tube gently.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a steady stream of bubbles is observed.
e Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Determination of Density

The density of solid 2-Chloro-3-(trifluoromethyl)benzoic acid can be determined by the liquid
displacement method.

Materials:

e 2-Chloro-3-(trifluoromethyl)benzoic acid sample (a non-porous solid piece)
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e Analytical balance
e Graduated cylinder or pycnometer

e Aninert liquid of known density in which the compound is insoluble (e.g., a saturated
hydrocarbon).

Procedure:

» Weigh a sample of 2-Chloro-3-(trifluoromethyl)benzoic acid accurately using an analytical
balance. Record this mass as m.

 Partially fill a graduated cylinder with the inert liquid and record the initial volume, V1.

o Carefully immerse the solid sample into the graduated cylinder, ensuring it is fully submerged
and that no air bubbles are trapped on its surface.

e Record the new volume, V2.
e The volume of the solid is the difference between the final and initial volumes: V = V2 - V1.
e The density (p) of the solid is then calculated using the formula: p = m/ V.

Application in Synthesis

2-Chloro-3-(trifluoromethyl)benzoic acid is a crucial precursor in the synthesis of potent
antitubercular agents, specifically 8-nitro-1,3-benzothiazin-4-ones. The following diagram
illustrates a generalized synthetic workflow.

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of 8-nitro-1,3-benzothiazin-4-ones.
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This compound also serves as a reactant in the preparation of ketoamide-based cathepsin S
inhibitors, highlighting its versatility in the development of therapeutics for various diseases.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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